![molecular formula C9H14N4O B6590134 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea CAS No. 2137647-79-9](/img/no-structure.png)
1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea
Overview
Description
1-(6-(Aminomethyl)pyridin-2-yl]-3-ethylurea (AMPU) is an organic compound with a wide range of applications in scientific research. AMPU is a versatile compound that can be used in a variety of experiments, from biochemical and physiological studies to organic synthesis. AMPU has been studied extensively in the past decade and has been found to have several advantages over other compounds, including its low toxicity and relative stability.
Scientific Research Applications
1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea has a wide range of applications in scientific research. It has been used in biochemical and physiological studies to investigate the effects of drugs on the body. It has also been used in organic synthesis to produce a variety of compounds. Additionally, 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea has been used in the synthesis of peptides, proteins, and other biomolecules.
Mechanism of Action
The mechanism of action of 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea is not fully understood. In biochemical and physiological studies, 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea is thought to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. In organic synthesis, 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea is thought to act as a nucleophilic catalyst, promoting the reaction of other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea have been studied extensively in the past decade. In biochemical and physiological studies, 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea has been found to have several beneficial effects, including its ability to inhibit the production of prostaglandins, which are involved in inflammation, pain, and fever. Additionally, 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea has been found to have antioxidant and anti-inflammatory effects, as well as to possess anti-cancer properties.
Advantages and Limitations for Lab Experiments
1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea has several advantages for laboratory experiments. It is relatively stable and has low toxicity, making it safe to handle and use. Additionally, its versatility makes it useful for a variety of experiments. However, 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea also has several limitations. It is not as soluble in water as other compounds, making it difficult to dissolve in aqueous solutions. Additionally, its reactivity can be unpredictable, making it difficult to control the reaction.
Future Directions
There are several possible future directions for the use of 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea in scientific research. One potential direction is the use of 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea in the development of new drugs and therapies. Additionally, 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea could be used to develop new peptides and proteins for use in medical treatments. Furthermore, 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea could be used in the synthesis of new biomolecules with novel properties. Finally, 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea could be used to synthesize new compounds with potential applications in the fields of energy, materials science, and nanotechnology.
Synthesis Methods
1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea can be synthesized through a variety of methods, including the Vilsmeier-Haack reaction, the Suzuki reaction, and the Ugi reaction. The Vilsmeier-Haack reaction is a two-step process involving the reaction of an amine with phosphorus oxychloride and formaldehyde. The Suzuki reaction is a three-step process involving the reaction of an amine with boronic acid and a palladium catalyst. The Ugi reaction is a four-step process involving the reaction of an amine with an aldehyde, an isocyanide, and an acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea involves the reaction of 2-chloro-6-(aminomethyl)pyridine with ethyl isocyanate in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloro-6-(aminomethyl)pyridine", "ethyl isocyanate", "base (e.g. triethylamine)" ], "Reaction": [ "Add 2-chloro-6-(aminomethyl)pyridine to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask", "Add ethyl isocyanate to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Isolate the product by filtration or chromatography" ] } | |
CAS RN |
2137647-79-9 |
Product Name |
1-[6-(aminomethyl)pyridin-2-yl]-3-ethylurea |
Molecular Formula |
C9H14N4O |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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